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Compound of Interest

Compound Name: Tolmetin Sodium

Cat. No.: B1261170

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Tolmetin Sodium. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Tolmetin Sodium Dihydrate.

Property Value

Molecular Formula C1s5H14NNaOs - 2H20
Molecular Weight 315.30 g/mol

Melting Point 155-157 °C (decomposes)
Solubility Soluble in water
Appearance Off-white powder

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for handling Tolmetin Sodium in a
laboratory setting.
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Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and
hazard information.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. Keep
away from heat and sources of ignition.[1]

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Handle Tolmetin Sodium in a well-ventilated area. Use a fume hood if
there is a risk of dust formation.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or goggles.[1]
o Hand Protection: Wear appropriate chemical-resistant gloves.[1][2]
o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1][2]

Weighing and Dispensing

o Designated Area: Perform weighing and dispensing in a designated area to minimize
contamination.

o Dust Control: Avoid the formation of dust and aerosols.[2] Use a balance with a draft shield.

» Cleaning: Clean the weighing area and utensils thoroughly after each use.

Disposal Plan

Tolmetin Sodium is classified as a non-hazardous solid waste.

o Waste Collection: Collect waste Tolmetin Sodium and any contaminated disposable
materials (e.g., gloves, weighing paper) in a designated, sealed waste container.
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e Labeling: Label the waste container as "Non-hazardous waste: Tolmetin Sodium".

e Disposal:

[¢]

Package the waste securely in at least two layers of packaging to prevent spills.[1]

The innermost container should retain its original label.[1]

[¢]

The outer container must be labeled as "Non-hazardous".[1]

[e]

o

Laboratory personnel must transport the packaged waste directly to the designated
dumpster for regular trash disposal.[1][3][4] Do not leave it for custodial staff to handle.[4]

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency involving
Tolmetin Sodium.

Spills
e Minor Spills:
o Alert personnel in the immediate area.
o Wear appropriate PPE (gloves, safety glasses, lab coat).

o Carefully sweep or vacuum the spilled solid material into a sealed container for disposal.
[5] Avoid generating dust.

o Clean the spill area with soap and water.
e Major Spills:
o Evacuate the area and restrict access.
o Alert your supervisor and the appropriate safety personnel.

o Follow your institution's emergency response plan.
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Personal Exposure

« Inhalation:
o Move the affected person to fresh air.[1]
o If breathing is difficult, provide artificial respiration.[1]
o Seek medical attention if symptoms occur.[1]

» Skin Contact:

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[1]
o Remove contaminated clothing.
o Seek medical attention if skin irritation persists.[1]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[1]

o Remove contact lenses if present and easy to do.
o Seek medical attention.
e Ingestion:
o Clean the mouth with water and drink plenty of water afterwards.[1]
o Do not induce vomiting.

o Seek immediate medical attention.[1]

Fire
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» Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[2]
 Firefighting Procedures:

o In the event of a fire, wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

o Keep product and empty containers away from heat and sources of ignition.[1]

Visual Workflow Guides

The following diagrams illustrate the standard handling procedures and emergency response
workflows for Tolmetin Sodium.
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Caption: Standard Operating Procedure for Handling Tolmetin Sodium.
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Caption: Emergency Response Workflow for Tolmetin Sodium Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tolmetin Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261170#personal-protective-equipment-for-
handling-tolmetin-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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